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Compound of Interest

Compound Name: 4-Chloro-6-methyl-3-nitrocoumarin

Cat. No.: B3043082 Get Quote

CAS Number: 720676-45-9

An In-depth Technical Overview for Researchers,
Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 4-Chloro-6-methyl-3-
nitrocoumarin, a functionalized coumarin derivative of significant interest in medicinal

chemistry and materials science. This document collates available data on its physicochemical

properties, synthesis, and potential biological activities, drawing parallels with closely related

analogs where specific data for the title compound is limited.

Physicochemical Properties
Quantitative data for 4-Chloro-6-methyl-3-nitrocoumarin is summarized below. For

comparative purposes, data for the related precursor, 4-Chloro-3-nitrocoumarin, is also

included.
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Property
Value (4-Chloro-6-methyl-
3-nitrocoumarin)

Value (4-Chloro-3-
nitrocoumarin)

CAS Number 720676-45-9 38464-20-9[1]

Molecular Formula C₁₀H₆ClNO₄[2] C₉H₄ClNO₄[1]

Molar Mass 239.61 g/mol [2] 225.58 g/mol [3]

Appearance -
Light yellow to amber

powder[3]

Melting Point - 161 - 165 °C[1]

Solubility -
Soluble in organic solvents,

moderate in water[3]

Spectroscopic Data
While specific spectra for 4-Chloro-6-methyl-3-nitrocoumarin are not readily available in the

public domain, the expected spectroscopic features can be inferred from its structure and data

from its analog, 4-chloro-3-nitrocoumarin.

Spectroscopic Technique
Key Features (Expected for 4-Chloro-6-
methyl-3-nitrocoumarin)

Infrared (IR) Spectroscopy

Characteristic peaks for C=O (lactone), C=C

(aromatic), and N-O (nitro group) stretching

vibrations are anticipated.[2]

Nuclear Magnetic Resonance (NMR)

Spectroscopy

Signals corresponding to the aromatic protons

of the coumarin nucleus and a characteristic

singlet for the methyl group protons.

Mass Spectrometry
A molecular ion peak corresponding to the mass

of the compound (239.61 g/mol ).[2]

Synthesis and Experimental Protocols
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The synthesis of 4-Chloro-6-methyl-3-nitrocoumarin is expected to follow established

methodologies for coumarin derivatization. A plausible synthetic route involves the nitration of a

4-chloro-6-methylcoumarin precursor. The following is a generalized experimental protocol

based on the synthesis of similar nitrocoumarin derivatives.[3]

Protocol: Nitration of 4-chlorocoumarin derivatives
This protocol is adapted from the synthesis of 4-chloro-6-nitrocoumarin and can be modified for

the 6-methyl analog.[3]

Materials:

4-chloro-6-methylcoumarin (starting material)

Concentrated Nitric Acid (HNO₃)

Concentrated Sulfuric Acid (H₂SO₄)

Ice bath

Stirring apparatus

Recrystallization or column chromatography supplies for purification

Procedure:

The starting material, 4-chloro-6-methylcoumarin, is subjected to nitration using a mixture of

concentrated nitric and sulfuric acids.[3]

The reaction conditions must be carefully controlled to facilitate the selective formation of the

nitro group at the 3-position.

Temperatures are typically maintained around 0-5 °C during nitration to minimize side

reactions and ensure selectivity.[3]

The yield can be optimized by adjusting the molar ratios of the reactants and the reaction

time.[3]
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Following the reaction, the product is purified using standard techniques such as

recrystallization or column chromatography to achieve high purity.[3]

Potential Biological Activity and Applications
Functionalized coumarins are a well-established class of compounds with a broad spectrum of

biological activities. The introduction of chloro, methyl, and nitro groups to the coumarin

scaffold in 4-Chloro-6-methyl-3-nitrocoumarin suggests several potential applications in drug

development and research.

Anticancer Potential: Nitro-substituted coumarins have been investigated for their

antiproliferative activities. The nitro group can be a key pharmacophore in the design of

anticancer agents.

Antimicrobial Agents: Coumarin derivatives have demonstrated activity against various

bacterial and fungal strains. The specific substitution pattern of 4-Chloro-6-methyl-3-
nitrocoumarin may confer novel antimicrobial properties.

Enzyme Inhibition: The coumarin scaffold is present in many enzyme inhibitors. This

compound could be explored as an inhibitor for various enzymes, such as kinases or

proteases, which are important targets in drug discovery.

Fluorescent Probes: Coumarins are known for their fluorescent properties. This derivative

could potentially be used in the development of fluorescent probes for biological imaging.[1]

Signaling Pathways and Experimental Workflows
While specific signaling pathways involving 4-Chloro-6-methyl-3-nitrocoumarin have not

been elucidated, a general workflow for its synthesis and subsequent biological evaluation can

be visualized.

Diagram: Synthetic Workflow for 4-Chloro-6-methyl-3-
nitrocoumarin
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Caption: A plausible synthetic route to 4-Chloro-6-methyl-3-nitrocoumarin.

Diagram: General Workflow for Biological Evaluation
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Biological Evaluation Workflow
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Caption: A general workflow for assessing the biological activity of the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3043082#cas-number-for-4-chloro-6-methyl-3-
nitrocoumarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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